Cas no 860753-33-9 (2,4-Dibromo-5-nitrotoluene)

• Product Name: 2,4-Dibromo-5-nitrotoluene
• CAS No: 860753-33-9
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• CID: 5007366
• Update Time: 2025-06-12

2,4-Dibromo-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-5-nitrotoluene

• Inchi： 1S/C7H5Br2NO2/c1-4-2-7(10(11)12)6(9)3-5(4)8/h2-3H,1H3
• InChI Key： NSUNQGGUYZCUOU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Additional information on 2,4-Dibromo-5-nitrotoluene

Comprehensive Overview of 2,4-Dibromo-5-nitrotoluene (CAS No. 860753-33-9): Properties, Applications, and Industry Insights

2,4-Dibromo-5-nitrotoluene (CAS No. 860753-33-9) is a halogenated aromatic compound widely recognized for its unique chemical structure and versatile applications in organic synthesis. This yellow crystalline solid, characterized by the presence of bromine and nitro functional groups, has garnered significant attention in pharmaceutical intermediates, agrochemical research, and specialty chemical manufacturing. The compound's molecular formula, C₇H₅Br₂NO₂, reflects its balanced reactivity, making it valuable for cross-coupling reactions and electrophilic substitutions.

In recent years, the demand for halogenated nitroaromatics like 2,4-Dibromo-5-nitrotoluene has surged due to their role in developing high-performance materials and bioactive molecules. Researchers frequently search for "synthesis methods for 2,4-Dibromo-5-nitrotoluene" or "CAS 860753-33-9 solubility data," highlighting the compound's technical relevance. Its melting point (typically 90–95°C) and moderate solubility in organic solvents such as dichloromethane and ethyl acetate make it suitable for controlled reactions under mild conditions.

The compound's nitrotoluene backbone contributes to its electron-deficient nature, enabling applications in photocatalysis and material science. A trending topic in 2024 involves its potential use in organic electronics, where halogenated aromatics serve as building blocks for OLED precursors. Environmental considerations also drive interest in "green synthesis of 2,4-Dibromo-5-nitrotoluene," with studies exploring solvent-free protocols or biocatalytic bromination to reduce waste.

From a commercial perspective, CAS 860753-33-9 is often sourced for custom synthesis projects. Suppliers emphasize its purity (>98%) and stability under inert atmospheres, addressing common user queries like "storage conditions for halogenated nitrotoluenes." Analytical techniques such as HPLC and GC-MS are routinely employed for quality verification, ensuring compliance with industry standards like REACH and GMP for research-grade chemicals.

Emerging discussions link 2,4-Dibromo-5-nitrotoluene to sustainable chemistry initiatives. For instance, its derivatization into non-toxic flame retardants aligns with circular economy goals. Patent analyses reveal growing IP activity around "brominated nitrotoluene derivatives," particularly in polymeric additives and corrosion inhibitors. These developments respond to market needs for alternatives to traditional halogenated compounds.

Safety data for 860753-33-9 emphasize standard laboratory precautions, including PPE for dust control. While not classified as hazardous under major regulatory frameworks, its nitro group warrants careful handling during high-temperature processes. This pragmatic safety profile makes it preferable to more reactive analogs in multistep syntheses.

In conclusion, 2,4-Dibromo-5-nitrotoluene exemplifies the intersection of structural versatility and industrial applicability. As synthetic methodologies evolve, this compound will likely play a pivotal role in advancing functional materials and specialty chemicals, answering the scientific community's call for innovative yet manageable halogenated intermediates.